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Compound of Interest

Compound Name: 7-Methoxybenzofuran-4-amine

Cat. No.: B15205998

An In-depth Technical Guide to 7-
Methoxybenzofuran-4-amine

For Researchers, Scientists, and Drug Development Professionals

Introduction

7-Methoxybenzofuran-4-amine is a heterocyclic aromatic compound belonging to the
benzofuran family. Benzofuran derivatives are of significant interest in medicinal chemistry due
to their wide range of biological activities, including antimicrobial, anti-inflammatory, and
anticancer properties. The presence of both a methoxy and an amine functional group on the
benzofuran scaffold suggests that 7-Methoxybenzofuran-4-amine could serve as a valuable
building block in the synthesis of novel therapeutic agents. This technical guide provides a
comprehensive overview of the available physical and chemical properties of 7-
Methoxybenzofuran-4-amine, alongside relevant experimental details where available.

Core Physical and Chemical Properties

At present, experimentally determined physical and chemical properties for 7-
Methoxybenzofuran-4-amine are not widely reported in publicly accessible literature. The
data presented below is based on information from chemical suppliers and predicted values
where experimental data is unavailable.

Table 1: Physical and Chemical Properties of 7-Methoxybenzofuran-4-amine
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Property Value Source
CAS Number 802888-59-1 [1]
Molecular Formula CoHoNO2 [1]
Molecular Weight 163.17 g/mol [1]
Melting Point Not available

Boiling Point Not available

pKa Not available

Solubility Not available

Appearance Not available

Storage Temperature 2-8°C [1]

Spectroscopic Data

Detailed experimental spectroscopic data for 7-Methoxybenzofuran-4-amine is currently
limited. However, based on the known spectral properties of related benzofuran and amine
compounds, the following characteristic signals can be anticipated.

Nuclear Magnetic Resonance (NMR) Spectroscopy

IH NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic
protons on the benzofuran ring, the methoxy group protons, and the amine protons. The
chemical shifts of the aromatic protons will be influenced by the electron-donating effects of
both the methoxy and amine groups. The methoxy group will appear as a sharp singlet,
typically in the range of 3.8-4.0 ppm. The amine protons will likely appear as a broad singlet,
and its chemical shift will be dependent on the solvent and concentration.

13C NMR: The carbon NMR spectrum will display signals for the nine carbon atoms in the
molecule. The carbons of the benzofuran ring will resonate in the aromatic region, with the
carbon attached to the oxygen atom appearing at a lower field. The methoxy carbon will have a
characteristic signal around 55-60 ppm.
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Infrared (IR) Spectroscopy

The IR spectrum of 7-Methoxybenzofuran-4-amine is expected to exhibit characteristic
absorption bands for the N-H stretching of the primary amine (typically two bands in the region
of 3300-3500 cm™1), C-N stretching, C-O-C stretching of the furan ring and the methoxy group,
and C=C stretching of the aromatic ring.

Mass Spectrometry (MS)

The mass spectrum should show a molecular ion peak (M+) corresponding to the molecular
weight of the compound (163.17). Fragmentation patterns would likely involve the loss of the
methoxy group or cleavage of the furan ring.

Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 7-Methoxybenzofuran-4-
amine is not readily available in the searched literature, general methods for the synthesis of
aminobenzofurans can be adapted. A common strategy involves the construction of the
benzofuran core followed by the introduction of the amine group, or vice versa.

One potential synthetic route could involve the nitration of 7-methoxybenzofuran followed by
the reduction of the nitro group to an amine.

Conceptual Synthetic Workflow:

Click to download full resolution via product page

Figure 1. A potential synthetic pathway for 7-Methoxybenzofuran-4-amine.

Biological Activity and Signaling Pathways

There is currently no specific information in the reviewed literature regarding the biological
activity or the involvement of 7-Methoxybenzofuran-4-amine in any signaling pathways.
However, the benzofuran scaffold is a common motif in many biologically active compounds.
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Derivatives of benzofuran have been reported to exhibit a wide range of pharmacological
effects, including:

« Antimicrobial activity
¢ Anti-inflammatory effects
* Anticancer properties

Given these precedents, it is plausible that 7-Methoxybenzofuran-4-amine could serve as a
lead compound or a key intermediate for the development of new drugs targeting various
diseases. Further research is required to explore its biological profile.

Logical Relationship for Investigating Biological Activity:

7-Methoxybenzofuran-4-amine

Biological Screening

(e.q., cell-based assays)

Identification of Biological 'Hit'

Target Identification
(e.g., proteomics, affinity chromatography)

Signaling Pathway Elucidation
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Figure 2. A logical workflow for the investigation of the biological activity of 7-
Methoxybenzofuran-4-amine.

Conclusion

7-Methoxybenzofuran-4-amine is a chemical compound with potential applications in drug
discovery and development. While detailed experimental data on its physical and chemical
properties are sparse, this guide provides a summary of the available information and outlines
potential avenues for its synthesis and biological evaluation. Further experimental investigation
is necessary to fully characterize this compound and unlock its potential as a valuable scaffold
in medicinal chemistry. Researchers are encouraged to use the information provided as a
foundation for their own studies into this promising molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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